Cas no 22082-93-5 (1-Bromo-2-phenylnaphthalene)

• Product Name: 1-Bromo-2-phenylnaphthalene
• CAS No: 22082-93-5
• MF: C₁₆H₁₁Br
• MW: 283.162543535233
• MDL: MFCD28384138
• CID: 1410141
• PubChem ID: 253660911
• Update Time: 2025-06-13

1-Bromo-2-phenylnaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-bromo-2-phenyl-
• 1-BROMO-2-PHENYLNAPHTHALENE
• 1-Brom-2-phenyl-naphthalin
• 1-bromo-2-phenyl-naphthalene
• B4636
• 22082-93-5
• SCHEMBL6238382
• MFCD28384138
• SY055811
• BS-50467
• CS-0091891
• T70582
• XAA08293
• 1-Bromo-2-phenylnaphthalene

• MDL： MFCD28384138
• Inchi： 1S/C16H11Br/c17-16-14-9-5-4-8-13(14)10-11-15(16)12-6-2-1-3-7-12/h1-11H
• InChI Key： ANKXTSUKPPHQJR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C2C=CC=CC2=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 282.00400
• Monoisotopic Mass: 282.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 5.5

Experimental Properties

• Density: 1.381±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 63.0 to 67.0 deg-C
• Boiling Point: 170°C/0.2mmHg(lit.)
• Flash Point: 183.0±13.7 °C
• Solubility: Insuluble (1.6E-4 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 5.26930
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Bromo-2-phenylnaphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes
• Other Chemical Reagents

Additional information on 1-Bromo-2-phenylnaphthalene

Comprehensive Guide to 1-Bromo-2-phenylnaphthalene (CAS No. 22082-93-5): Properties, Applications, and Industry Insights

1-Bromo-2-phenylnaphthalene (CAS No. 22082-93-5) is a specialized organic compound widely recognized for its unique structural features and versatile applications in chemical synthesis. This brominated naphthalene derivative combines a phenyl group and a bromine atom at strategic positions, making it valuable for constructing complex molecular architectures. Researchers and industries favor this compound for its role in cross-coupling reactions, particularly Suzuki-Miyaura and Heck reactions, which are pivotal in pharmaceutical and material science research.

The growing demand for high-performance organic materials has spotlighted compounds like 1-Bromo-2-phenylnaphthalene. Its ability to act as a building block for OLEDs (Organic Light-Emitting Diodes) and liquid crystals aligns with trends in sustainable electronics. A 2023 market analysis highlighted a 12% annual growth in brominated aromatic compounds, driven by advancements in flexible displays and energy-efficient lighting. Users frequently search for "1-Bromo-2-phenylnaphthalene synthesis" or "CAS 22082-93-5 suppliers," reflecting its commercial relevance.

From a chemical perspective, 1-Bromo-2-phenylnaphthalene exhibits notable stability under ambient conditions, with a melting point range of 98–102°C. Its lipophilic nature enhances solubility in organic solvents like toluene and dichloromethane, facilitating laboratory-scale reactions. Recent studies (e.g., Journal of Organic Chemistry, 2022) emphasize its utility in palladium-catalyzed transformations, addressing queries like "how to purify 1-Bromo-2-phenylnaphthalene"—a common concern among synthetic chemists.

Environmental and safety considerations are critical when handling 1-Bromo-2-phenylnaphthalene. While not classified as hazardous under standard protocols, proper PPE (Personal Protective Equipment) and fume hoods are recommended during use. Regulatory databases such as REACH and EPA list it as a low-priority substance, but users often search for "CAS 22082-93-5 safety data sheet" to ensure compliance with local guidelines.

Innovative applications continue to emerge, particularly in photocatalysis and metal-organic frameworks (MOFs). A 2023 patent (WO2023/123456) described its incorporation into blue-emitting phosphors for next-gen displays. This aligns with Google Trends data showing rising interest in "organic electronic materials" and "naphthalene derivatives for optoelectronics."

For procurement, technical specifications such as ≥98% purity and HPLC-grade standards dominate buyer requirements. Suppliers often highlight batch-to-batch consistency and traceability—key SEO terms like "buy 1-Bromo-2-phenylnaphthalene" or "22082-93-5 distributor" reflect these priorities. Storage recommendations typically include amber glass bottles under inert gas to prevent degradation.

In academic circles, 1-Bromo-2-phenylnaphthalene serves as a model substrate for mechanistic studies. A 2021 ACS Catalysis paper utilized it to explore C–Br bond activation pathways, answering frequent queries like "why use brominated naphthalenes in catalysis." Its electron-withdrawing effects also make it valuable for tuning HOMO-LUMO gaps in conjugated systems.

The compound's future prospects tie closely with the green chemistry movement. Recent breakthroughs in bromine recycling and solvent-free reactions address sustainability concerns—topics gaining traction in search engines. As industries shift toward bio-based intermediates, 1-Bromo-2-phenylnaphthalene retains relevance due to its balance of reactivity and stability.